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Compound of Interest

Compound Name: Permabond 910

Cat. No.: B1167610

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the outgassing properties of
Permabond 910, a methyl cyanoacrylate adhesive, when used in vacuum environments.
Understanding these properties is critical for applications where outgassing can compromise
the integrity of sensitive components, such as in scientific instrumentation, aerospace
equipment, and various research and development processes.

Understanding Outgassing in Vacuum

Outgassing is the release of trapped gases or volatile compounds from a material into a
vacuum. These released substances can condense on cooler surfaces, leading to
contamination that can impair the function of optical, electronic, or other sensitive systems. In
the context of adhesives, outgassing is influenced by the adhesive's chemical composition,
cure state, and the operational temperature and vacuum level.

Outgassing Data for Permabond Cyanoacrylates

Specific outgassing data for Permabond 910, tested according to the industry-standard ASTM
E595 protocol, is not readily available in public documentation. However, Permabond provides
general guidance on the behavior of their cyanoacrylate adhesives in a vacuum.

A crucial factor influencing outgassing is the cure state of the adhesive. A complete cure is
necessary to minimize the release of volatile substances. If the cure is not complete, trace
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amounts of uncured monomer and moisture may be released initially.[1]

The following table summarizes the available quantitative and qualitative data for Permabond

cyanoacrylate adhesives.

Experimental

Parameter Value/Statement o Source
Conditions
When fully cured,
] Permabond Vacuum of 10=7 mm
Volatile Matter
cyanoacrylate Hg at room [1]
Release ) ]
adhesives will not temperature.
yield volatile matter.
All cyanoacrylates
Heated to 125°C
_ appear to outgas
Weight Loss (250°F) at 10-7 mm [1]

about 5% of their
weight.

Hg.

Note: The 5% weight loss figure is a general statement for all Permabond cyanoacrylates and

IS not specific to Permabond 910. This value is analogous to the Total Mass Loss (TML)

measured in standardized tests. However, a corresponding Collected Volatile Condensable

Material (CVCM) value, which is a critical parameter in outgassing assessment, is not provided.

Standardized Outgassing Testing: The ASTM E595

Protocol

The standard test method for measuring outgassing properties of materials for space
applications is ASTM E595, "Standard Test Method for Total Mass Loss and Collected Volatile
Condensable Materials from Outgassing in a Vacuum Environment.” This test provides the TML

and CVCM values that are crucial for determining a material's suitability for use in a vacuum.

Experimental Protocol for ASTM E595

The ASTM E595 test procedure involves the following key steps:
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o Sample Preparation: The material to be tested is preconditioned at 50% relative humidity for
24 hours and then weighed.[2][3][4]

e Vacuum Exposure: The sample is placed in a heated vacuum chamber for 24 hours at a
temperature of 125°C and a vacuum level of at least 5 x 10~> torr.[2][3][4]

» Condensate Collection: Volatiles that outgas from the sample pass through an exit port and
condense on a cooled collector plate maintained at 25°C.[4]

e Measurement of TML and CVCM: After the 24-hour period, the sample and the collector
plate are weighed.

o Total Mass Loss (TML): The percentage loss in the mass of the original sample.

o Collected Volatile Condensable Material (CVCM): The percentage of the original sample's
mass that has condensed on the collector plate.

Pass/Fail Criteria for ASTM E595

For a material to be considered low-outgassing and suitable for space applications under this
standard, it must meet the following criteria[5][6]:

e TML<1%
e« CVCM<0.1%

Given that Permabond's general data suggests a weight loss of around 5% for their
cyanoacrylates at 125°C, it is unlikely that Permabond 910 would pass the stringent TML
requirement of the ASTM E595 standard.[1] Cyanoacrylate adhesives, in general, can exhibit
higher outgassing due to their moisture-initiated curing mechanism.[4]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow of the ASTM E595 outgassing test
protocol.
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Pre-Test Conditioning

Start: Material Sample

Precondition Sample
(24h @ 50% RH)

:

Weigh Initial Sample Mass (Mi)

Vacuum ChHamber Test

Place Sample in Vacuum Chamber
(24h @ 125°C, < 5x1075 torr)

:

Volatiles Outgas from Sample

:

Volatiles Condense on
Cooled Collector Plate (25°C)

Post-Test Measurement & Analysis

Weigh Collector Plate with Condensate (Mc) | B> Weigh Final Sample Mass (Mf)

l :

Calculate CVCM (%) Calculate TML (%)
(Mc / Mi) * 100 ((Mi - Mf) / Mi) * 100

Compare to Acceptance Criteria
(TML < 1%, CVCM < 0.1%)

eets Criteria xceeds Criteria

Result: Pass Result: Fail

Click to download full resolution via product page

ASTM E595 Experimental Workflow
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Conclusion and Recommendations

For applications highly sensitive to outgassing, particularly those requiring adherence to

standards like ASTM E595, Permabond 910 may not be the optimal choice due to the general

outgassing behavior of cyanoacrylate adhesives at elevated temperatures.

Recommendations for professionals in research and drug development:

Thorough Curing: If Permabond 910 is used in a vacuum environment at room temperature,
ensure a full and complete cure to minimize the initial outgassing of unreacted monomer and
moisture.[1]

Material Testing: For critical applications, it is strongly advised to have the specific batch of
Permabond 910, as cured in your process, tested for outgassing under your specific
operational conditions.

Alternative Adhesives: For applications requiring low outgassing at elevated temperatures,
consider adhesives specifically formulated and certified to meet ASTM E595, such as certain
epoxies or silicones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Permabond 910: An In-Depth Technical Guide to
Outgassing Properties in Vacuum Environments]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1167610#outgassing-properties-of-
permabond-910-in-vacuum-environments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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